Cas no 2248295-25-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate
• CAS No: 2248295-25-0
• MF: C₂₀H₁₆ClNO₅
• MW: 385.797744750977
• CID: 6207179
• PubChem ID: 165732789
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate
• 2248295-25-0
• EN300-6520647

• Inchi： 1S/C20H16ClNO5/c21-14-7-5-13(6-8-14)20(9-11-26-12-10-20)19(25)27-22-17(23)15-3-1-2-4-16(15)18(22)24/h1-8H,9-12H2
• InChI Key： KYJUUESTNNLWSY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCOCC1

Computed Properties

• Exact Mass: 385.0717003g/mol
• Monoisotopic Mass: 385.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate (CAS: 2248295-25-0)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate (CAS: 2248295-25-0), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential biological activities have spurred recent investigations into its synthesis, mechanism of action, and therapeutic applications.

Recent studies have focused on the synthetic pathways for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate, with particular emphasis on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a scaffold for further derivatization.

In vitro and in vivo studies have explored the compound's pharmacological properties, revealing promising activity against specific biological targets. Notably, research has indicated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate exhibits inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its precise mechanism of action and to assess its efficacy in disease models.

The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has also been a subject of recent research. Preliminary data suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate possesses favorable bioavailability and stability, making it a viable candidate for further preclinical development. However, additional studies are required to address potential toxicity concerns and to optimize its formulation for therapeutic use.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Patents and proprietary research documents highlight its inclusion in drug discovery pipelines, particularly for conditions such as autoimmune diseases and chronic inflammation. The integration of computational modeling and structure-activity relationship (SAR) studies has further refined the understanding of its bioactive conformation, paving the way for the design of more potent analogs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(4-chlorophenyl)oxane-4-carboxylate represents a promising avenue for pharmaceutical innovation. Its multifaceted biological activities and synthetic accessibility position it as a valuable tool for both basic research and drug development. Continued interdisciplinary research will be essential to fully unlock its therapeutic potential and to translate these findings into clinically relevant applications.